The controlled synthesis of plasmonic nanoparticle clusters as efficient surface-enhanced Raman scattering platforms†
Chemical Communications Pub Date: 2015-04-20 DOI: 10.1039/C4CC10377G
Abstract
A facile aqueous synthesis method for the preparation of Au nanoparticle clusters by the controlled galvanic replacement of Ag nanoparticles with Au precursors is described. The prepared clusters showed both significantly enhanced surface-enhanced Raman scattering activity and stability.
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